![molecular formula C13H16N4OS2 B5662069 N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide](/img/structure/B5662069.png)
N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide and related compounds involves multi-step chemical reactions that produce these complex molecules with high specificity. Studies such as those by Andreani et al. (1995) and Dianov (2006) have detailed the synthesis processes, highlighting the importance of precise conditions and reagents to achieve the desired products with high yields and purity (Andreani, Rambaldi, & Locatelli, 1995) (Dianov, 2006).
Molecular Structure Analysis
The molecular structure of N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide is characterized by its unique arrangement of nitrogen, sulfur, and carbon atoms forming the imidazo[2,1-b]thiazole core. This structure has been elucidated through techniques such as NMR, IR spectroscopy, and X-ray crystallography, providing insights into the compound's conformational features and stability (Zablotskaya et al., 2013).
Chemical Reactions and Properties
N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide participates in various chemical reactions due to its reactive sites, such as the thiazole rings and amide groups. These reactions include cyclization, amide formation, and substitution, which are crucial for modifying the compound's properties or synthesizing derivatives with enhanced biological activities (Salhi et al., 2020).
Physical Properties Analysis
The physical properties of N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide, such as solubility, melting point, and stability, are essential for its application in various scientific fields. These properties are determined by the compound's molecular structure and influence its behavior in different environments, solvents, and temperatures (Gebeyehu et al., 1983).
properties
IUPAC Name |
N-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-ylmethyl)-2-propyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4OS2/c1-2-3-11-16-10(8-20-11)12(18)14-6-9-7-17-4-5-19-13(17)15-9/h7-8H,2-6H2,1H3,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHLZCDTQVMLAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)NCC2=CN3CCSC3=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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